Cas no 1383816-29-2 (Tropifexor)

• Product Name: Tropifexor
• CAS No: 1383816-29-2
• MF: C₂₉H₂₅F₄N₃O₅S
• MW: 603.584520101547
• MDL: MFCD31619256
• CID: 4551472
• PubChem ID: 121418176
• Update Time: 2024-11-02

Tropifexor Chemical and Physical Properties

Names and Identifiers

• 2-((1R,3r,5S)-3-((5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazol-4-yl)methoxy)-8-azabicyclo[3.2.1]octan-8-yl)-4-fluorobenzo[d]thiazole-6-carboxylic acid
• LJN-452
• Tropifexor
• 2-[(3-endo)-3-[[5-Cyclopropyl-3-[2-(trifluoromethoxy)phenyl]-4-isoxazolyl]methoxy]-8-azabicyclo[3.2.1]oct-8-yl]-4-fluoro-6-benzothiazolecarboxylic acid
• LJN 452
• rel-2-((1R,3r,5S)-3-((5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazol-4-yl)methoxy)-8-azabicyclo[3.2.1]octan-8-yl)-4-fluorobenzo[d]thiazole-6-carboxylic acid
• LJN452
• Tropifexor (LJN452)
• NMZ08KM76Z
• Tropifexor (USAN)
• Tropifexor [USAN]
• 2-[(1R,3r,5S)-3-({5-cyclopropyl-3-[2-(trifluoromethoxy)phenyl]-1,2-oxazol-4-yl}methoxy)-8-azabicyclo[3.2.1]octan-8-yl]-4-fluoro-1,3-benzothiazole-6-carboxylic acid
• Tropifexor [INN]
• LJN452; Tropifexor
• Tropifexor [USAN:INN]
• GTPL9725
• rel-2-((1R,3r,5S)-3-((5-cyclopropyl-3-(2-(trifluoromethoxy)ph
• BDBM50527040
• F53709
• SCHEMBL20788139
• SCHEMBL19178329
• 1383816-29-2
• AKOS037648712
• AC-30341
• Tropifexor (LJN452)?
• 6-BENZOTHIAZOLECARBOXYLIC ACID, 2-((3-ENDO)-3-((5-CYCLOPROPYL-3-(2- (TRIFLUOROMETHOXY)PHENYL)-4-ISOXAZOLYL)METHOXY)-8-AZABICYCLO(3.2.1)OCT-8- YL)-4-FLUORO-
• CPD1549
• 2-((1R,5S)-3-((5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazol-4-yl)methoxy)-8-azabicyclo[3.2.1]octan-8-yl)-4-fluorobenzo[d]thiazole-6-carboxylic acid
• SCHEMBL17848159
• VYLOOGHLKSNNEK-JWTNVVGKSA-N
• HY-107418
• 2-((1R,5S)-3-((5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)-1,2-oxazol-4-yl)methoxy)-8-azabicyclo(3.2.1)octan-8-yl)-4-fluoro-1,3-benzothiazole-6-carboxylic acid
• UNII-NMZ08KM76Z
• CHEMBL4298169
• MFCD31619256
• VYLOOGHLKSNNEK-PIIMJCKOSA-N
• s8733
• Tropifexor [WHO-DD]
• 2-((1R,3R,5S)-3-((5-CYCLOPROPYL-3-(2-(TRIFLUOROMETHOXY)PHENYL)-1,2-OXAZOL-4-YL)METHOXY)-8- AZABICYCLO(3.2.1)OCTAN-8-YL)-4-FLUORO-1,3-BENZOTHIAZOLE-6-CARBOXYLIC ACID
• GWF
• EX-A1934
• BS-15324
• 2-[(1R,5S)-3-[[5-cyclopropyl-3-[2-(trifluoromethoxy)phenyl]-1,2-oxazol-4-yl]methoxy]-8-azabicyclo[3.2.1]octan-8-yl]-4-fluoro-1,3-benzothiazole-6-carboxylic acid
• NVP-LJN452-NXA
• compound 1 [PMID: 29148806]
• WHO 10443
• D11548
• CS-8153
• DTXSID001100225

• MDL： MFCD31619256
• Inchi： 1S/C29H25F4N3O5S/c30-21-9-15(27(37)38)10-23-25(21)34-28(42-23)36-16-7-8-17(36)12-18(11-16)39-13-20-24(35-41-26(20)14-5-6-14)19-3-1-2-4-22(19)40-29(31,32)33/h1-4,9-10,14,16-18H,5-8,11-13H2,(H,37,38)/t16-,17+,18?
• InChI Key： VYLOOGHLKSNNEK-JWTNVVGKSA-N
• SMILES： S1C2C=C(C(=O)O)C=C(C=2N=C1N1[C@@H]2CC(C[C@H]1CC2)OCC1C(C2C=CC=CC=2OC(F)(F)F)=NOC=1C1CC1)F

Computed Properties

• Exact Mass: 603.145105g/mol
• Monoisotopic Mass: 603.145105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 126
• Molecular Weight: 603.6g/mol

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.0E-6 g/L) (25 ºC),

Tropifexor Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids